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Compound of Interest

Compound Name: CRT0105950

Cat. No.: B606816 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working with the LIMK inhibitor CRT0105950.

Introduction: CRT0105950 is a highly potent and selective small molecule inhibitor of LIM

domain kinase 1 (LIMK1) and LIM domain kinase 2 (LIMK2), with IC₅₀ values of 0.3 nM and 1

nM, respectively.[1] By inhibiting LIMK, CRT0105950 prevents the phosphorylation of cofilin, a

key regulator of actin cytoskeletal dynamics.[2][3] This mechanism disrupts microtubule

organization and has shown efficacy in impairing tumor cell proliferation and invasion, making it

a valuable tool in cancer research.[3][4]

Accurate and consistent preparation of stock solutions is critical for ensuring the reliability and

reproducibility of experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of CRT0105950 stock solutions using DMSO as the solvent.

Data Summary
Quantitative data for CRT0105950 is summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of CRT0105950

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b606816?utm_src=pdf-interest
https://www.benchchem.com/product/b606816?utm_src=pdf-body
https://www.benchchem.com/product/b606816?utm_src=pdf-body
https://www.medchemexpress.com/crt0105950.html
https://www.benchchem.com/product/b606816?utm_src=pdf-body
https://ximbio.com/reagent/151832/limk-inhibitor-crt0105950-small-molecule-tool-compound
https://cancertools.org/small-molecules/limk-inhibitor-crt0105950-151832/
https://cancertools.org/small-molecules/limk-inhibitor-crt0105950-151832/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4770715/
https://www.benchchem.com/product/b606816?utm_src=pdf-body
https://www.benchchem.com/product/b606816?utm_src=pdf-body
https://www.benchchem.com/product/b606816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 393.89 g/mol [1]

Molecular Formula C₂₁H₁₆ClN₃OS [1]

CAS Number 1661845-86-8 [1]

| Appearance | Light yellow to yellow solid powder |[1] |

Table 2: Solubility of CRT0105950

Solvent
Maximum
Concentration

Notes Reference

DMSO
250 mg/mL
(approx. 635 mM)

Ultrasonic
assistance may be
required. Use
newly opened,
anhydrous DMSO
for best results.

[1][5]

DMSO
39.39 mg/mL (100

mM)

| Ethanol | 19.69 mg/mL (50 mM) | | |

Table 3: Recommended Storage Conditions

Format Temperature Duration Reference

Solid Powder -20°C 3 years [1][5]

4°C 2 years [1][5]

Stock Solution in

DMSO
-80°C 6 months [1][5]

-20°C 1 month [1][5]
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Note: To ensure efficacy, avoid repeated freeze-thaw cycles of the stock solution.[6]

Table 4: Molarity Guide for Preparing CRT0105950 Stock Solutions in DMSO

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.539 mL 12.694 mL 25.388 mL

10 mM 253.9 µL 1.270 mL 2.539 mL

50 mM 50.8 µL 253.9 µL 507.8 µL

100 mM 25.4 µL 127.0 µL 253.9 µL

Calculations are based on a molecular weight of 393.89 g/mol .

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration primary stock solution.

Materials and Equipment:

CRT0105950 solid powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile, RNase/DNase-free microcentrifuge tubes (amber or covered in foil)

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator
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Procedure:

Pre-Weighing: Before opening, allow the vial of CRT0105950 powder to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation.

Weighing: Carefully weigh the desired amount of CRT0105950 powder (e.g., 5 mg) and

place it in a sterile microcentrifuge tube.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the microcentrifuge tube. For 5 mg of powder to make a 100 mM solution, add 127.0 µL of

DMSO (refer to Table 4).

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (If Necessary): If the compound does not fully dissolve, place the tube in a water

bath sonicator for 5-10 minutes.[1] Gentle warming to 37°C can also aid in solubilization.[7]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, light-protected microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][5]
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Caption: Workflow for preparing CRT0105950 DMSO stock solution.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the high-concentration DMSO stock for use in typical in vitro

experiments.

Procedure:

Thaw Stock: Remove one aliquot of the 100 mM CRT0105950 stock solution from the

freezer and thaw it completely at room temperature.
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Serial Dilution: It is recommended to perform serial dilutions to achieve the final desired

concentration. Direct dilution of a high-concentration stock into a large volume of aqueous

medium can cause the compound to precipitate.

Example Dilution (for a final concentration of 10 µM):

Prepare an intermediate dilution by adding 2 µL of the 100 mM stock to 198 µL of sterile

DMSO or cell culture medium to get a 1 mM solution.

Add 10 µL of the 1 mM intermediate solution to 990 µL of cell culture medium to achieve a

final concentration of 10 µM.

DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is

non-toxic to the cells, typically below 0.5%.[6]

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the experimental samples to account for any effects of the solvent on the cells.[6]

Use Immediately: It is best practice to prepare fresh working solutions for each experiment

from the frozen stock.

Mechanism of Action
CRT0105950 exerts its biological effects by inhibiting LIMK1 and LIMK2. This prevents the

phosphorylation and subsequent inactivation of cofilin, leading to increased cofilin activity.

Active cofilin promotes the depolymerization of actin filaments, thereby altering the dynamics of

the actin cytoskeleton, which is crucial for cell motility, invasion, and division.
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Caption: Simplified signaling pathway of CRT0105950 action.

Safety and Handling: CRT0105950 is for research use only.[1] Standard laboratory safety

precautions should be taken. Wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. For full safety information, consult the product's Safety

Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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